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Cat. No.: B1451170 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Brilliant Orange H, also known as Acid Orange 17 (CAS 52749-23-2), is a synthetic azo dye.

[1] Its molecular structure, which includes a sulfonic acid group, plays a significant role in its

solubility characteristics.[2][3] This technical guide provides a summary of the available

solubility data for Brilliant Orange H in various solvents, outlines a comprehensive

experimental protocol for determining its solubility, and presents a workflow for this process.

Data Presentation: Solubility of Brilliant Orange H
Precise quantitative solubility data for Brilliant Orange H is not readily available in published

literature. However, qualitative descriptions and information on its solubility in a few solvent

systems have been reported. The following table summarizes the available information.
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Solvent CAS Number
Quantitative
Solubility

Qualitative
Solubility

Source(s)

Water 7732-18-5
Data not

available
Soluble [1][2][4]

Aqueous Acid N/A
Data not

available

Slightly Soluble

(with sonication)
[4]

Dimethyl

Sulfoxide

(DMSO)

67-68-5
Data not

available
Slightly Soluble [4]

Methanol 67-56-1
Data not

available
Slightly Soluble [4]

Ethanol 64-17-5
Data not

available

Data not

available

Acetone 67-64-1
Data not

available

Data not

available

The sulfonic acid group, present as a sodium salt in the dye's structure, is the primary

contributor to its notable water solubility.[3]

Experimental Protocols: Determination of Solubility
To obtain quantitative solubility data for Brilliant Orange H, a combination of the gravimetric

method and UV-Vis spectrophotometry can be employed. This approach allows for the

determination of the saturation concentration of the dye in a given solvent.

Objective: To determine the solubility of Brilliant Orange H in various solvents at a specified

temperature.

Materials:

Brilliant Orange H (powder)

Selected solvents (e.g., water, ethanol, methanol, acetone, DMSO)
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Analytical balance

Volumetric flasks

Centrifuge and centrifuge tubes or filtration apparatus (e.g., syringe filters with appropriate

membrane)

UV-Vis spectrophotometer and cuvettes

Thermostatically controlled shaker or water bath

Pipettes and other standard laboratory glassware

Methodology:

Preparation of Saturated Solutions:

Add an excess amount of Brilliant Orange H powder to a known volume of the selected

solvent in a sealed container (e.g., a centrifuge tube or a flask with a stopper). The excess

solid is crucial to ensure that the solution reaches saturation.

Place the containers in a thermostatically controlled shaker or water bath set to the

desired temperature (e.g., 25 °C).

Agitate the mixtures for a predetermined period (e.g., 24-48 hours) to ensure that

equilibrium is reached.

Separation of Undissolved Solid:

After the equilibration period, allow the solutions to stand undisturbed at the constant

temperature to let the excess solid settle.

To separate the undissolved solid from the saturated solution, either centrifuge the

samples at a high speed or filter the solution using a syringe filter. This step must be

performed quickly and at the same temperature to avoid any changes in solubility.

Gravimetric Analysis (for less volatile solvents):
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Accurately pipette a known volume of the clear, saturated supernatant into a pre-weighed,

dry container.

Evaporate the solvent under controlled conditions (e.g., in a drying oven at a temperature

below the decomposition point of the dye).

Once the solvent is completely evaporated, weigh the container with the dried dye residue.

Calculate the solubility in g/100 mL or other suitable units based on the mass of the

residue and the volume of the solution taken.

UV-Vis Spectrophotometric Analysis:

Preparation of a Calibration Curve:

Prepare a stock solution of Brilliant Orange H of a known concentration in the solvent

of interest.

Create a series of standard solutions of decreasing concentrations by accurately diluting

the stock solution.

Measure the absorbance of each standard solution at the wavelength of maximum

absorbance (λmax) for Brilliant Orange H using the UV-Vis spectrophotometer. The

solvent should be used as the blank.

Plot a calibration curve of absorbance versus concentration. The resulting graph should

be linear and follow the Beer-Lambert law.

Analysis of the Saturated Solution:

Take a precise aliquot of the clear saturated supernatant obtained in step 2.

Dilute this aliquot with a known volume of the solvent to bring the absorbance within the

linear range of the calibration curve.

Measure the absorbance of the diluted solution at the λmax.
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Use the equation of the line from the calibration curve to determine the concentration of

the diluted solution.

Calculate the concentration of the original saturated solution by accounting for the

dilution factor. This value represents the solubility of Brilliant Orange H in that solvent.

Data Analysis:

The results from either the gravimetric or spectrophotometric method will provide the

quantitative solubility of Brilliant Orange H in the tested solvent at the specified temperature.

The experiment should be repeated multiple times to ensure the reproducibility of the results.

Visualization of Experimental Workflow
The following diagram illustrates the key steps in the experimental workflow for determining the

solubility of Brilliant Orange H.

Caption: Experimental workflow for determining the solubility of Brilliant Orange H.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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